1-Butyl-3-methylpiperidine

• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol
• IUPAC Name: 1-butyl-3-methylpiperidine
• InChI: InChI=1S/C10H21N/c1-3-4-7-11-8-5-6-10(2)9-11/h10H,3-9H2,1-2H3
• InChI Key: WARDRXLFJRAMNM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCCC(C1)C

Description

1-Butyl-3-methylpiperidine is a useful research compound. Its molecular formula is C10H21N and its molecular weight is 155.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The first N-substitution of 3-methylpiperidine was carried out using butyl bromide as an N-alkylating agent to form 1-butyl-3-methylpiperidine. An equimolar amount of butyl bromide was added dropwise to a solution of 3-methylpiperidine in methanol keeping the temperature at 20° C. by an ice-water bath. The mixture was hydrolyzed with potassium carbonate, extracted with ether, and dried over Na2SO4. The solution was fractionally distilled at reduced pressure and the fraction with bp 195° C. was collected. 1H-NMR (300 MHz, CDCl3) δ 0.82 (d, 3H), 0.90 (t, 3H), 1.30 (m, 2H), 1.48 (m, 2H), 1.65 (m, 5H), 2.24 (m, 2H), 2.82 (m, 4H).